Cas no 143589-42-8 (3-(4-fluorophenyl)cyclobutan-1-one)

3-(4-fluorophenyl)cyclobutan-1-one structure
143589-42-8 structure
Product Name:3-(4-fluorophenyl)cyclobutan-1-one
CAS No:143589-42-8
MF:C10H9FO
MW:164.176266431808
MDL:MFCD11848523
CID:2194244
PubChem ID:11412571
Update Time:2025-04-21

3-(4-fluorophenyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Fluorophenyl)cyclobutanone,
    • 3-(4-fluorophenyl)cyclobutan-1-one
    • 3-(4-Fluoro-phenyl)-cyclobutanone
    • F8889-7548
    • SCHEMBL426339
    • AKOS015898984
    • SY177280
    • 3-(4-fluorophenyl)cyclobutanone
    • TFA58942
    • AHEDMEVWTIFKFX-UHFFFAOYSA-N
    • SB18426
    • 143589-42-8
    • 822-481-3
    • CYCLOBUTANONE, 3-(4-FLUOROPHENYL)-
    • MFCD11848523
    • CS-0216455
    • DTXSID50465009
    • AS-43613
    • EN300-43630
    • Z444338412
    • DTXCID10415828
    • MDL: MFCD11848523
    • Inchi: 1S/C10H9FO/c11-9-3-1-7(2-4-9)8-5-10(12)6-8/h1-4,8H,5-6H2
    • InChI Key: AHEDMEVWTIFKFX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1CC(C1)=O

Computed Properties

  • Exact Mass: 164.063743068Da
  • Monoisotopic Mass: 164.063743068Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.1Ų

3-(4-fluorophenyl)cyclobutan-1-one Pricemore >>

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